Cas no 17205-68-4 (Benzothiazole,2,2'-(1,2-diazenediyldi-4,1-phenylene)bis[6-methyl-)

• Product Name: Benzothiazole,2,2'-(1,2-diazenediyldi-4,1-phenylene)bis[6-methyl-
• CAS No: 17205-68-4
• MF: C₂₈H₂₀N₄S₂
• MW: 476.615202903748
• CID: 200782
• PubChem ID: 87000
• Update Time: 2025-04-19

Benzothiazole,2,2'-(1,2-diazenediyldi-4,1-phenylene)bis[6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-3-morpholin-4-ylpropan-1-one,hydrochloride
• 2,2'-(azodi-p-phenylene)bis(6-methylbenzothiazole)
• 1-(4-methoxyphenyl)-3-(morpholin-4-yl)propan-1-one hydrochloride(1:1)
• 4'-Methoxy-3-morpholinopropiophenone hydrochloride
• bis-[4-(6-methyl-benzothiazol-2-yl)-phenyl]-diazene
• Propiophenone,4'-methoxy-3-morpholino-,hydrochloride
• Einecs 241-248-1
• 2,2'-[Azobis(4,1-phenylene)]bis(6-methylbenzothiazole)
• Benzothiazole, 2,2'-(azodi-4,1-phenylene)bis(6-methyl-
• Benzothiazole, 2,2'-(1,2-diazenediyldi-4,1-phenylene)bis(6-methyl-
• 2,2'-(1,2-Diazenediyldi-4,1-phenylene)bis[6-methylbenzothiazole]
• SCHEMBL11062046
• Benzothiazole, 2,2'-(1,2-diazenediyldi-4,1-phenylene)bis[6-methyl-
• SCHEMBL11062078
• DTXSID9066176
• 2,2/'-(Azodi-p-phenylene)bis(6-methylbenzothiazole)
• bis[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]diazene
• NS00025642
• 17205-68-4
• Benzothiazole, 2,2'-(azodi-4,1-phenylene)bis[6-methyl-
• Q46N4M2FE8
• Benzothiazole,2,2'-(1,2-diazenediyldi-4,1-phenylene)bis[6-methyl-

• Inchi： 1S/C28H20N4S2/c1-17-3-13-23-25(15-17)33-27(29-23)19-5-9-21(10-6-19)31-32-22-11-7-20(8-12-22)28-30-24-14-4-18(2)16-26(24)34-28/h3-16H,1-2H3/b32-31+
• InChI Key： OIWUWXCWLGMXKH-QNEJGDQOSA-N
• SMILES： S1C(C2C=CC(=CC=2)/N=N/C2C=CC(=CC=2)C2=NC3C=CC(C)=CC=3S2)=NC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 476.11300
• Monoisotopic Mass: 476.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 684°Cat760mmHg
• Flash Point: 367.4°C
• Refractive Index: 1.736
• PSA: 106.98000
• LogP: 9.27220